Cas no 864916-95-0 (1-(4-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylethan-1-one)

• Product Name: 1-(4-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylethan-1-one
• CAS No: 864916-95-0
• MF: C₁₇H₁₄N₂O₂S₂
• MW: 342.435261249542
• CID: 6337168
• PubChem ID: 7119319
• Update Time: 2024-01-06

1-(4-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylethan-1-one
• AKOS024597627
• 1-(4-methoxyphenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)ethanone
• 1-(4-methoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]ethan-1-one
• 1-(4-methoxyphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]ethanone
• 864916-95-0
• F0698-0087

• Inchi： 1S/C17H14N2O2S2/c1-21-14-9-7-12(8-10-14)15(20)11-22-17-18-16(19-23-17)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： PTFWLVUDGLOMSR-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=NS1)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 342.04967004g/mol
• Monoisotopic Mass: 342.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones